![molecular formula C18H18N4 B2639256 N4,N4-Dibenzylpyrimidine-2,4-diamine CAS No. 1865622-92-9](/img/structure/B2639256.png)
N4,N4-Dibenzylpyrimidine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N4,N4-Dibenzylpyrimidine-2,4-diamine” is a chemical compound with the CAS Number: 1865622-92-9 . It has a molecular weight of 290.37 .
Molecular Structure Analysis
The IUPAC name for this compound is N4,N4-dibenzylpyrimidine-2,4-diamine . The InChI code for this compound is 1S/C18H18N4/c19-18-20-12-11-17(21-18)22(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H2,19,20,21) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 290.37 . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Cancer Research and CDK Inhibition
Compound Design: Researchers have designed novel derivatives of N4,N4-Dibenzylpyrimidine-2,4-diamine based on 3D-QSAR pharmacophores. These compounds exhibit potent inhibitory activities against CDK2/cyclin E1 and CDK9/cyclin T1 .
Anti-Tumor Activity: The synthesized compounds demonstrated cytotoxicity against tumor cell lines, with GI50 values at a lower micromolar or submicromolar level. Notably, their inhibitory activities against CDK2 and CDK9 correlated well with cytotoxicity .
Anti-Malarial Research
N4,N4-Dibenzylpyrimidine-2,4-diamine has also been investigated for its anti-malarial properties:
- Scaffold Modification : Researchers prepared 28 new derivatives to enhance the overall potency, selectivity, and solubility of the compound. By varying the anilino groups attached to the 2- and 4-positions, they aimed to improve its anti-malarial activity .
Dual CDK2/CDK9 Inhibition
Another avenue of interest is the dual inhibition of CDK2 and CDK9:
- Design and Synthesis : Novel N2,N4-disubstituted pyrimidine-2,4-diamines were synthesized. Among them, several compounds exhibited potent inhibitory activities against both CDK2/cyclin A and CDK9/cyclin T1 systems. Compounds 3g and 3c were particularly effective inhibitors .
properties
IUPAC Name |
4-N,4-N-dibenzylpyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4/c19-18-20-12-11-17(21-18)22(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTSYPLNGGMZNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=NC(=NC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N4,N4-Dibenzylpyrimidine-2,4-diamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.